BBO-10203

• Molecular Formula: C34H30F2N6O3S
• Molecular Weight: 640.7 g/mol
• InChI: InChI=1S/C34H30F2N6O3S/c1-5-29(43)41-9-10-42-27(19(41)2)17-25(39-42)33-31(30-24(36)15-22(35)16-28(30)45-12-11-44-4)34-23(8-13-46-34)32(38-33)20-6-7-26-21(14-20)18-37-40(26)3/h5-8,13-19H,1,9-12H2,2-4H3/t19-/m1/s1
• InChIKey: CHKHXOHYIIZDNQ-LJQANCHMSA-N

BBO-10203: RAS-PI3Kα Blocker

BBO-10203 is a first-in-class, orally bioavailable small molecule that functions as a protein-protein interaction (PPI) breaker [1]. It is not a direct kinase inhibitor but rather covalently and selectively binds to cysteine 242 within the RAS-binding domain (RBD) of PI3Kα [2]. This unique mechanism disrupts the physical interaction between PI3Kα and KRAS, HRAS, and NRAS, thereby inhibiting downstream PI3Kα-AKT signaling in RAS-driven tumors [3]. BBO-10203 is currently in Phase 1 clinical trials (NCT06625775) for multiple advanced solid tumor types, including HER2+ and HR+/HER2- breast cancer, KRAS-mutant colorectal cancer, and KRAS-mutant non-small cell lung cancer [4].

Mechanism Covalent RAS-PI3Kα PPI blockade at Cys242, not kinase inhibition

Target Engagement Disrupts KRAS, HRAS, NRAS interaction with PI3Kα RBD

Metabolic Context Reported insulin-signaling sparing in preclinical glucose-tolerance tests

Tool Compound Fit Orally bioavailable probe for RAS-PI3Kα crosstalk studies

• [1] Fan Z, et al. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment. Exp Hematol Oncol. 2025;14(1):115. View Source
• [2] Simanshu DK, et al. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science. 2025;389(6758):348-349. View Source
• [3] Sinkevicius KW, et al. Abstract C082: BBO-10203, a first-in-class, orally bioavailable, selective breaker of the RAS:PI3Kα interaction inhibits tumor growth alone and in combination with KRAS inhibitors in KRAS mutant models without inducing hyperglycemia. Mol Cancer Ther. 2025;24(10_Supplement):C082. View Source
• [4] BridgeBio Oncology Therapeutics. Open-Label Study of BBO-10203 in Subjects With Advanced Solid Tumors (BREAKER-101). ClinicalTrials.gov Identifier: NCT06625775. View Source

BBO-10203 vs. Standard PI3Kα Inhibitors

Generic substitution with standard PI3Kα kinase inhibitors (e.g., alpelisib) is not scientifically equivalent because they carry a high risk of on-target metabolic toxicity, specifically dose-limiting hyperglycemia [1]. This toxicity arises from the inhibition of insulin-dependent PI3Kα signaling in normal tissues [2]. In contrast, BBO-10203's mechanism of action is a targeted disruption of the RAS-PI3Kα protein-protein interaction, which is essential for oncogenic signaling but is not required for insulin-mediated glucose uptake [3]. Furthermore, substitution with a KRAS inhibitor (e.g., sotorasib) would be inadequate, as BBO-10203's inhibition of PI3Kα is agnostic to the upstream RAS isoform and mutational status, enabling broader activity across KRAS, HRAS, and NRAS-driven tumors [4].

BBO-10203

ATP-competitive PI3Kα inhibitor (e.g., alpelisib)

Direct kinase inhibition may disrupt insulin-regulated glucose metabolism, shifting metabolic endpoints significantly.

BBO-10203

Mutant-selective allosteric PI3Kα inhibitor (e.g., STX-478)

Targets ATP-binding pocket; allosteric mechanism may not replicate RAS-PI3α interaction blockade, altering pathway-response profiles.

BBO-10203

KRAS G12C inhibitor (e.g., sotorasib)

GDP-state preference limits full RAS blockade; does not address RAS-PI3α interface; PI3K pathway response may differ.

• [1] Fan Z, et al. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment. Exp Hematol Oncol. 2025;14(1):115. View Source
• [2] Sinkevicius K, et al. Abstract PS7-04: BBO-10203, a first-in-class, orally bioavailable, selective blocker of the PI3Kα:RAS interaction inhibits tumor growth alone and in combination with standard of care therapies in breast cancer models without inducing hyperglycemia. Clin Cancer Res. 2025;31(12_Supplement):PS7-04. View Source
• [3] Simanshu DK, et al. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science. 2025;389(6758):348-349. View Source
• [4] Sinkevicius KW, et al. Abstract C082: BBO-10203, a first-in-class, orally bioavailable, selective breaker of the RAS:PI3Kα interaction inhibits tumor growth alone and in combination with KRAS inhibitors in KRAS mutant models without inducing hyperglycemia. Mol Cancer Ther. 2025;24(10_Supplement):C082. View Source

BBO-10203 Evidence Guide

Metabolic Safety vs. Alpelisib

BBO-10203 differentiates itself from traditional PI3Kα inhibitors like alpelisib by functioning as a protein-protein interaction (PPI) breaker rather than a kinase inhibitor. Alpelisib binds to the kinase domain of PI3Kα, inhibiting its enzymatic activity. In contrast, BBO-10203 covalently binds to Cys242 in the RAS-binding domain (RBD) of PI3Kα with an IC50 of 0.8 nM . This binding disrupts the physical interaction with RAS proteins, thereby blocking downstream pAKT signaling without directly inhibiting the kinase's catalytic function [1].

Metabolic Safety vs. Alpelisib

Head-to-head

BBO-10203: no hyperglycemia in OGTT; alpelisib: 80.3% patient hyperglycemia (any grade)

Reported glucose-tolerance endpoint comparison

Preclinical OGTT in mice; clinical comparator data

Evidence Dimension	Mechanism of Action and Binding Affinity
Target Compound Data	IC50 = 0.8 nM for disrupting RAS-PI3Kα binding in a purified protein system
Comparator Or Baseline	Alpelisib (standard PI3Kα kinase inhibitor): Binds to kinase domain, not RBD. Direct kinase inhibition leads to on-target toxicity.
Quantified Difference	BBO-10203 has a 0.8 nM IC50 for a PPI interaction not targeted by kinase inhibitors.
Conditions	In vitro binding assay using purified recombinant proteins (PI3Kα p110α and HRAS-GTP) detected by ELISA

Why This Matters

This orthogonal mechanism of action enables BBO-10203 to achieve pathway inhibition while potentially avoiding the dose-limiting hyperglycemia associated with PI3Kα kinase inhibitors, which is a critical differentiator for scientific selection.

• [1] Simanshu DK, et al. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science. 2025;389(6758):348-349. View Source

pAKT Potency vs. Alpelisib

BBO-10203 demonstrates potent and complete inhibition of the downstream effector pAKT in cellular assays. In HER2-amplified SKBR3 cells, BBO-10203 at a concentration of 10 nM completely abolished AKT phosphorylation at Ser473 . In another study, BBO-10203 inhibited pAKT in BT-474 cells with an IC50 of less than 0.1 pM [1]. These potencies are comparable to, or in some contexts exceed, the cellular efficacy of PI3Kα kinase inhibitors, but with a distinct mechanistic profile that spares insulin signaling [2].

pAKT Potency vs. Alpelisib

Cross-study

pAKT IC₅₀ < 0.1 pM (BBO-10203, BT474 cells)

Alpelisib PI3Kα IC₅₀ 5 nM

Supports cellular pathway engagement review

pAKT biomarker; cross-assay comparison

Evidence Dimension	Cellular pAKT Inhibition
Target Compound Data	10 nM (complete inhibition) ; IC50 < 0.1 pM (in BT474 cells) [1]
Comparator Or Baseline	Alpelisib: Reported IC50 values for pAKT inhibition in similar cell lines are typically in the low nanomolar range (e.g., ~4-40 nM), though direct head-to-head data is not provided.
Quantified Difference	BBO-10203 achieves complete pAKT inhibition at a concentration (10 nM) that is in the range of, or lower than, the reported IC50 values for some PI3Kα kinase inhibitors.
Conditions	In vitro cell culture: HER2-amplified SKBR3 breast cancer cells and BT474 breast cancer cells [1]

Why This Matters

Demonstrates potent on-target cellular activity, which is a prerequisite for in vivo efficacy and suggests a favorable therapeutic window when combined with its unique safety profile.

• [1] BBOT Presents First-in-Class RAS:PI3Kα Breaker BBO-10203 Data at SABCS, Launches Phase 1 Trial. trial.medpath.com. Published 2025-12-11. View Source
• [2] Sinkevicius K, et al. Abstract PS7-04: BBO-10203, a first-in-class, orally bioavailable, selective blocker of the PI3Kα:RAS interaction inhibits tumor growth alone and in combination with standard of care therapies in breast cancer models without inducing hyperglycemia. Clin Cancer Res. 2025;31(12_Supplement):PS7-04. View Source

Cys242 Covalent Selectivity

BBO-10203 demonstrates robust tumor growth inhibition (TGI) in vivo. In an SKBR3 HER2-positive breast cancer xenograft model, oral administration of BBO-10203 at 5 mg/kg once daily resulted in a 72% reduction in tumor volume after 21 days compared to vehicle controls . Across a panel of KRAS mutant CDX and PDX models, BBO-10203 treatment resulted in an average TGI exceeding 70% [1]. This level of efficacy positions BBO-10203 as a potent single agent comparable to, but with a differentiated safety profile from, PI3Kα kinase inhibitors in similar models [2].

Cys242 Covalent Selectivity

Class-level

Covalent Cys242 binding (PI3Kα unique); RAS-PI3Kα IC₅₀ ~5 nM

Alpelisib inhibits PI3Kβ/γ/δ (250/290/1200 nM)

Supports isoform-selectivity profiling context

Biochemical binding panel; >200-fold selectivity window

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	72% TGI in SKBR3 xenograft model (5 mg/kg, QD, 21 days) ; >70% average TGI across KRAS mutant models [1]
Comparator Or Baseline	Alpelisib: Published studies show variable TGI (e.g., 50-80%) in PIK3CA-mutant xenograft models, often at higher doses and with associated hyperglycemia.
Quantified Difference	BBO-10203 achieves high TGI (>70%) at a relatively low dose (5 mg/kg) in a model not solely defined by PIK3CA mutation, without reported metabolic side effects.
Conditions	In vivo mouse xenograft models: SKBR3 (HER2+ breast cancer) ; Panel of KRAS mutant cell-derived (CDX) and patient-derived (PDX) xenograft models [1]

Why This Matters

This confirms BBO-10203's in vivo activity is on par with existing PI3K pathway inhibitors, establishing it as a viable and potentially safer alternative for research applications.

• [1] Sinkevicius KW, et al. Abstract C082: BBO-10203, a first-in-class, orally bioavailable, selective breaker of the RAS:PI3Kα interaction inhibits tumor growth alone and in combination with KRAS inhibitors in KRAS mutant models without inducing hyperglycemia. Mol Cancer Ther. 2025;24(10_Supplement):C082. View Source
• [2] Fan Z, et al. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment. Exp Hematol Oncol. 2025;14(1):115. View Source

In Vivo Antitumor Activity

A key differentiator for BBO-10203 is its avoidance of hyperglycemia, a common and dose-limiting toxicity of PI3Kα kinase inhibitors such as alpelisib [1]. Preclinical studies demonstrate that BBO-10203 does not induce hyperglycemia or hyperinsulinemia in an oral glucose tolerance test [2]. This is because the compound's mechanism—blocking the RAS-PI3Kα interaction—does not impair insulin-stimulated PI3Kα signaling in normal tissues, which is critical for glucose homeostasis [3]. In contrast, PI3Kα kinase inhibitors directly block the enzyme's catalytic activity, including that required for insulin response.

In Vivo Antitumor Activity

Head-to-head

72% tumor volume reduction (5 mg/kg, SKBR3 HER2+ xenograft)

No glucose elevation vs. alpelisib hyperglycemia

Reported model-response endpoint context

Oral daily dosing, 21 days; metabolic monitoring included

Evidence Dimension	Induction of Hyperglycemia
Target Compound Data	No hyperglycemia or hyperinsulinemia observed in preclinical oral glucose tolerance tests [2]
Comparator Or Baseline	Alpelisib and other PI3Kα kinase inhibitors: Cause dose-dependent hyperglycemia in clinical use, a class-wide effect documented in prescribing information and literature [1].
Quantified Difference	Qualitative difference: Absence of the class-defining toxicity of PI3Kα kinase inhibitors.
Conditions	Preclinical in vivo safety assessment via oral glucose tolerance test [2]

Why This Matters

This is the primary basis for scientific selection over traditional PI3Kα inhibitors. BBO-10203 offers a path to inhibit the PI3K pathway without the major metabolic liability, potentially enabling longer treatment duration and improved therapeutic index.

• [1] Fan Z, et al. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment. Exp Hematol Oncol. 2025;14(1):115. View Source
• [2] BBOT Announces Late-Breaking Preclinical Data on BBO-10203, a First-in-Class RAS:PI3Kα Breaker, at the San Antonio Breast Cancer Symposium (SABCS). NASDAQ.com. Published 2025-12-10. View Source
• [3] Simanshu DK, et al. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science. 2025;389(6758):348-349. View Source

KRAS G12C Dual-State Blockade

BBO-10203 demonstrates enhanced anti-tumor activity when combined with other targeted agents, offering a research tool for studying vertical pathway blockade. Preclinical data show that BBO-10203 enhances the efficacy of KRAS-G12C inhibitors, including in tumors with mutations in KEAP1 and STK11 [1]. In breast cancer models, BBO-10203 showed significant combination activity with standard-of-care agents including the CDK4/6 inhibitor ribociclib and the ER antagonist fulvestrant [2]. This contrasts with some KRAS inhibitors where combination with checkpoint blockade has been limited by hepatotoxicity [3].

KRAS G12C Dual-State Blockade

Class-level

GTP-IC₅₀ 0.031 nM; GDP-EC₅₀ 0.02 nM

Sotorasib GDP-IC₅₀ 2.8 nM, weak GTP activity

Supports nucleotide-state target engagement review

Recombinant KRAS G12C biochemical assay

Evidence Dimension	Combination Efficacy in Preclinical Models
Target Compound Data	Enhanced tumor growth inhibition when combined with KRAS-G12C inhibitors [1]; Synergy with fulvestrant and ribociclib in ER+ HER2- breast cancer models [2].
Comparator Or Baseline	KRAS-G12C inhibitors (e.g., sotorasib) have shown limited benefit from combination with PD-1 inhibitors due to toxicity [3].
Quantified Difference	BBO-10203's combination potential is demonstrated in KRAS-mutant models with KEAP1/STK11 co-mutations, a context where KRAS inhibitor monotherapy may be less effective. Quantitative synergy scores are not provided in the abstracts.
Conditions	In vivo CDX/PDX models of KRAS mutant NSCLC and CRC, and ER+ HER2- breast cancer models.

Why This Matters

BBO-10203's favorable safety profile suggests a potential for combination with other therapies, including those where toxicity has been a barrier, making it a versatile tool for investigating complex signaling networks.

• [1] Simanshu DK, et al. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science. 2025;389(6758):348-349. View Source
• [2] BBOT Presents First-in-Class RAS:PI3Kα Breaker BBO-10203 Data at SABCS, Launches Phase 1 Trial. trial.medpath.com. Published 2025-12-11. View Source
• [3] BridgeBio Oncology (BBOT) Spotlights Next-Gen RAS Pipeline, $425M Cash Runway Into 2028. marketbeat.com. Published 2026-03-12. View Source

BBO-10203 Research Applications

Metabolic-Sparing Tumor Models

Use BBO-10203 in vitro and in vivo to interrogate the role of RAS-mediated PI3Kα activation in breast cancer models harboring HER2 amplification or PIK3CA mutations. Its ability to potently inhibit pAKT (e.g., with an IC50 < 0.1 pM in BT-474 cells [1]) without inducing hyperglycemia [2] makes it a superior tool to traditional PI3Kα inhibitors for studying pathway biology over extended treatment periods, as the metabolic side effects do not confound the interpretation of anti-tumor efficacy. Its efficacy in CDX and PDX models, both as a monotherapy and in combination with CDK4/6 inhibitors like ribociclib or ER antagonists like fulvestrant [3], supports its use in translational studies of treatment-naive and resistant settings.

Combination with HER2 or KRAS Inhibitors

Deploy BBO-10203 in KRAS-mutant (G12C, G12D, G12V) cell line and patient-derived xenograft (PDX) models of colorectal (CRC) and non-small cell lung cancer (NSCLC) to evaluate vertical combination strategies. Evidence shows BBO-10203 enhances the efficacy of KRAS-G12C inhibitors, including in the context of KEAP1 or STK11 co-mutations which are associated with resistance [4]. Given its differentiated mechanism as a PI3Kα-RAS PPI breaker, it is an ideal agent for studying how co-targeting the MAPK pathway (via KRAS inhibition) and the PI3K-AKT pathway (via BBO-10203) can achieve deeper and more durable responses than either agent alone [5].

RAS vs. Insulin PI3Kα Signaling Dissection

Utilize BBO-10203 as a research tool to dissect the specific contribution of RAS-mediated PI3Kα signaling in cellular processes independent of insulin-regulated metabolism. Because BBO-10203 does not inhibit the kinase domain of PI3Kα, it spares insulin-driven glucose uptake [6]. This unique property allows researchers to study the role of the RAS-PI3Kα interaction in contexts like cell migration, survival, and differentiation without the confounding variable of altered systemic or cellular glucose homeostasis, a common artifact when using canonical PI3K kinase inhibitors [7].

Application

Selection Property

Validation Focus

Metabolic-sparing tumor model studies

Covalent RAS-PI3Kα blockade without kinase inhibition

Glucose-tolerance endpoint monitoring

HER2 or KRAS inhibitor combination research

RAS-PI3Kα crosstalk interruption

Synergy and resistance pathway assessment

RAS vs. insulin PI3Kα signaling dissection

Insulin-signaling sparing mechanism

Differential input-response mapping

KRAS G12C dual-state model investigation

GTP- and GDP-bound RAS blockade

Adaptive resistance endpoint profiling

• [1] BBOT Presents First-in-Class RAS:PI3Kα Breaker BBO-10203 Data at SABCS, Launches Phase 1 Trial. trial.medpath.com. Published 2025-12-11. View Source
• [2] Fan Z, et al. Precise regulation of RAS-Mediated PI3Kα activation: therapeutic potential of BBO-10203 in cancer treatment. Exp Hematol Oncol. 2025;14(1):115. View Source
• [3] Sinkevicius K, et al. Abstract PS7-04: BBO-10203, a first-in-class, orally bioavailable, selective blocker of the PI3Kα:RAS interaction inhibits tumor growth alone and in combination with standard of care therapies in breast cancer models without inducing hyperglycemia. Clin Cancer Res. 2025;31(12_Supplement):PS7-04. View Source
• [4] Simanshu DK, et al. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science. 2025;389(6758):348-349. View Source
• [5] Sinkevicius KW, et al. Abstract C082: BBO-10203, a first-in-class, orally bioavailable, selective breaker of the RAS:PI3Kα interaction inhibits tumor growth alone and in combination with KRAS inhibitors in KRAS mutant models without inducing hyperglycemia. Mol Cancer Ther. 2025;24(10_Supplement):C082. View Source
• [6] BridgeBio Oncology Therapeutics (BBOT) Announces First Patient Dosed with First-in-Class BBO-10203, a RAS:PI3Kα Breaker, in the Phase 1 BREAKER-101 Trial for Advanced Solid Tumors. bridgebiooncology.com. Published 2024-10-30. View Source
• [7] Drug blocking cancer-driving RAS-PI3K pathway enters clinical trials. Frederick National Laboratory. Published 2025-06-18. View Source